Cas no 1361645-72-8 (2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine)

2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine is a chlorinated nitropyridine derivative with potential applications in agrochemical and pharmaceutical research. Its structure, featuring multiple chlorine substituents and a nitro group, contributes to its reactivity and stability, making it a candidate for intermediate synthesis in specialized chemical processes. The compound's high degree of halogenation may enhance its binding affinity in certain biological or catalytic systems. Its nitro functionality offers opportunities for further chemical modifications, such as reduction or nucleophilic substitution. Due to its structural complexity, it is primarily utilized in controlled research environments for developing novel compounds with tailored properties. Proper handling is essential due to its potential reactivity.
2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine structure
1361645-72-8 structure
Product Name:2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
CAS No:1361645-72-8
MF:C17H6Cl6N2O2
MW:482.959738254547
CID:4966769
Update Time:2025-06-13

2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
    • Inchi: 1S/C17H6Cl6N2O2/c18-7-1-10(16(22)12(20)3-7)9-5-14(24-6-15(9)25(26)27)11-2-8(19)4-13(21)17(11)23/h1-6H
    • InChI Key: QCCUOWMUPNNPGU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C(=CN=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

  • Exact Mass: 481.853093 g/mol
  • Monoisotopic Mass: 479.856044 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 482.9
  • XLogP3: 7.7
  • Topological Polar Surface Area: 58.7

2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031144-250mg
2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
1361645-72-8 97%
250mg
484.80 USD 2021-06-22
Alichem
A013031144-500mg
2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
1361645-72-8 97%
500mg
863.90 USD 2021-06-22
Alichem
A013031144-1g
2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine
1361645-72-8 97%
1g
1,460.20 USD 2021-06-22

2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine Related Literature

Additional information on 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine

Research Briefing on 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine (CAS: 1361645-72-8): Recent Advances and Applications

The compound 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine (CAS: 1361645-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic nitroaromatic compound, characterized by its unique trichlorophenyl substitutions, exhibits promising biological activities, particularly in the context of antimicrobial and anticancer applications. Recent studies have explored its synthesis, mechanistic pathways, and potential therapeutic uses, making it a compound of high interest for further investigation.

One of the key advancements in the study of 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine is its improved synthetic methodology. Researchers have developed a more efficient and scalable route for its production, which involves a multi-step reaction sequence starting from commercially available precursors. The optimized synthesis not only enhances yield but also reduces the formation of by-products, thereby improving the purity of the final product. This development is crucial for facilitating large-scale production and subsequent pharmacological evaluations.

In terms of biological activity, recent in vitro studies have demonstrated that 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity and interference with essential enzymatic processes. Additionally, preliminary data suggest that it may also possess antifungal properties, although further studies are needed to confirm this activity and elucidate the underlying mechanisms.

Another promising area of research is the compound's potential as an anticancer agent. Early-stage investigations have shown that 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The compound's ability to generate reactive oxygen species (ROS) and disrupt mitochondrial function has been identified as a possible contributor to its cytotoxic effects. These findings highlight its potential as a lead compound for the development of novel chemotherapeutic agents.

Despite these encouraging results, challenges remain in the development of 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and formulation studies. Current research efforts are focused on optimizing the compound's pharmacokinetic properties while maintaining its biological efficacy. Collaborative studies between chemists and biologists are essential to overcome these hurdles and advance the compound toward preclinical testing.

In conclusion, 2,4-Bis(2,3,5-trichlorophenyl)-5-nitropyridine (CAS: 1361645-72-8) represents a promising candidate for further development in the fields of antimicrobial and anticancer therapy. Recent advances in its synthesis and mechanistic understanding have laid a solid foundation for future research. Continued exploration of its biological activities and optimization of its pharmacological properties will be critical to unlocking its full therapeutic potential.

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